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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

An In-depth Technical Guide to Phenanthrene-
[U-13C]
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Phenanthrene-[U-13C], a stable isotope-labeled version of the polycyclic

aromatic hydrocarbon (PAH) phenanthrene. This document is intended to be a valuable

resource for researchers and professionals utilizing this compound in a variety of scientific

applications, including environmental fate analysis, metabolic studies, and as an internal

standard in quantitative analysis.

Core Physical and Chemical Properties
Phenanthrene-[U-13C] is a form of phenanthrene where all fourteen carbon atoms are the

13C isotope. This uniform labeling provides a distinct mass signature, making it an invaluable

tool for tracing and quantification in complex matrices. While some physical properties of the

uniformly labeled phenanthrene have been experimentally determined, many are expected to

be very similar to its unlabeled counterpart.

Table 1: Physical and Chemical Properties of Phenanthrene and Phenanthrene-[U-13C]
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Property
Value (Unlabeled
Phenanthrene)

Value
(Phenanthrene-[U-
13C])

Citations

Molecular Formula C14H10 [13C]14H10

Molecular Weight 178.23 g/mol 192.11 g/mol

Appearance
Colorless, crystal-like

solid
White crystalline solid

Melting Point 98-100 °C 98–99 °C

Boiling Point 340 °C

Not experimentally

determined, but

expected to be very

similar to unlabeled

phenanthrene.

Solubility in Water 1.1 mg/L at 25 °C

Not experimentally

determined, but

expected to be very

similar to unlabeled

phenanthrene.

Solubility in Organic

Solvents

Soluble in toluene,

carbon tetrachloride,

ether, chloroform,

acetic acid, and

benzene.[1]

Soluble in ethanol,

DMSO, and

dimethylformamide

(DMF).

[2]

Stability

Stable under normal

conditions.

Combustible.

Incompatible with

strong oxidizing

agents.

Expected to have

similar stability to

unlabeled

phenanthrene.

[3]

Spectroscopic Data
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Spectroscopic analysis is critical for confirming the identity and purity of Phenanthrene-[U-
13C]. The uniform 13C labeling significantly alters the 13C NMR and mass spectra compared

to the unlabeled compound.

Table 2: Key Spectroscopic Data for Phenanthrene-[U-13C]

Spectroscopic Technique Key Data Citations

Mass Spectrometry (GC-EIMS) m/z 192 (M+, 100%)

UV-Vis (in ethanol) λmax: 250.0, 274.0, 292.0 nm

13C NMR

Due to uniform labeling, the

spectrum will exhibit complex

13C-13C coupling patterns,

resulting in multiplets for each

carbon signal, a significant

difference from the singlet

pattern of unlabeled

phenanthrene in a proton-

decoupled spectrum. Specific

chemical shifts are expected to

be very similar to unlabeled

phenanthrene.

Infrared (IR) Spectroscopy

The C-C stretching and

bending vibrations will be

shifted to lower wavenumbers

compared to unlabeled

phenanthrene due to the

heavier 13C isotope.

Experimental Protocols
The following are generalized protocols for the characterization and use of Phenanthrene-[U-
13C]. Researchers should adapt these methods based on their specific instrumentation and

experimental goals.
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Purity Assessment using Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the chemical and isotopic purity of Phenanthrene-[U-13C].

Methodology:

Sample Preparation: Prepare a dilute solution of Phenanthrene-[U-13C] in a high-purity

solvent such as dichloromethane or hexane.

GC Separation: Inject the sample into a GC system equipped with a suitable capillary

column (e.g., a non-polar or semi-polar column like a DB-5ms). A typical temperature

program would start at a low temperature (e.g., 60°C) and ramp up to a high temperature

(e.g., 300°C) to ensure the elution of phenanthrene.

MS Detection: The GC is coupled to a mass spectrometer operating in electron ionization

(EI) mode. Acquire mass spectra over a relevant m/z range (e.g., 50-300 amu).

Data Analysis:

Chemical Purity: Examine the total ion chromatogram (TIC) for any peaks other than the

main Phenanthrene-[U-13C] peak. The area percentage of the main peak relative to all

peaks provides an estimate of chemical purity.

Isotopic Purity: Analyze the mass spectrum of the main peak. The molecular ion (M+)

should be at m/z 192. The relative abundances of ions at lower m/z values (e.g., m/z 191,

190, etc.) can be used to assess the isotopic enrichment.

Structural Confirmation by 13C Nuclear Magnetic
Resonance (NMR) Spectroscopy
Objective: To confirm the carbon skeleton and the uniform incorporation of 13C.

Methodology:

Sample Preparation: Dissolve a sufficient amount of Phenanthrene-[U-13C] in a deuterated

solvent (e.g., CDCl3, DMSO-d6).
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NMR Acquisition: Acquire a 13C NMR spectrum on a high-field NMR spectrometer. Due to

the extensive 13C-13C coupling, a simple proton-decoupled 13C spectrum will be complex.

Advanced NMR techniques, such as 2D INADEQUATE (Incredible Natural Abundance

DoublE QUAntum Transfer Experiment), may be necessary to trace out the carbon-carbon

connectivity and confirm the uniform labeling pattern.

Data Analysis: The chemical shifts of the carbon signals should correspond to those of

unlabeled phenanthrene. The key difference will be the splitting of each signal into a complex

multiplet due to one-bond and long-range 13C-13C couplings.

Applications and Experimental Workflow
Phenanthrene-[U-13C] is primarily used as a tracer in environmental fate and metabolism

studies and as an internal standard for the quantification of unlabeled phenanthrene and its

metabolites.

Use as an Internal Standard in Environmental Sample
Analysis
The following diagram illustrates a typical workflow for the analysis of phenanthrene in an

environmental sample (e.g., soil, water) using Phenanthrene-[U-13C] as an internal standard.

Caption: Workflow for quantitative analysis of phenanthrene.

Chemical Reactivity and Stability
The chemical reactivity of Phenanthrene-[U-13C] is expected to be nearly identical to that of

unlabeled phenanthrene. The substitution of 12C with 13C is not expected to significantly alter

the electronic properties of the molecule, and therefore its participation in chemical reactions

should be the same. Key reactions of the phenanthrene core typically occur at the 9 and 10

positions.

Isotopic labeling with 13C provides high stability, as there is no radioactive decay. For long-

term storage, it is recommended to store the compound in a cool, dark place, protected from

light and strong oxidizing agents, similar to its unlabeled counterpart.[3] Solutions of PAHs in

organic solvents may degrade over time, especially when exposed to light.[4]
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Isotopic Effects
While the chemical properties are very similar, a kinetic isotope effect (KIE) may be observed in

reactions where a C-C or C-H bond involving one of the labeled carbon atoms is broken in the

rate-determining step. The C-13C bond is slightly stronger than the C-12C bond, which can

lead to a slightly slower reaction rate. This effect is generally small for 13C but can be

significant in mechanistic studies. For its use as an internal standard in mass spectrometry-

based quantification, the KIE is generally negligible as the molecule is not undergoing a

chemical reaction during the analysis.

This technical guide provides a foundational understanding of the properties and applications

of Phenanthrene-[U-13C]. For specific experimental applications, it is recommended to consult

the relevant scientific literature and perform appropriate validation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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